5-Bromomethyl-4,5-dihydro-oxazol-2-ylamine

• IUPAC Name: 5-(bromomethyl)-4,5-dihydro-1,3-oxazol-2-amine
• InChI: InChI=1S/C4H7BrN2O/c5-1-3-2-7-4(6)8-3/h3H,1-2H2,(H2,6,7)
• InChI Key: DCJDVEKKUOXALB-UHFFFAOYSA-N
• Canonical SMILES: C1C(OC(=N1)N)CBr
• Molecular Formula: C4H7BrN2O
• Molecular Weight: 179.02 g/mol

Description

5-Bromomethyl-oxazolidin-(2Z)-ylideneamine is a chemical compound with the molecular formula C4H7BrN2O. It is a derivative of oxazolidinone, a class of compounds known for their diverse applications in medicinal chemistry and organic synthesis .

Scientific Research Applications

5-Bromomethyl-oxazolidin-(2Z)-ylideneamine has several applications in scientific research:

Medicinal Chemistry: It is used as an intermediate in the synthesis of pharmaceutical compounds, particularly antibiotics and antiviral agents.

Organic Synthesis: The compound serves as a building block for the synthesis of complex organic molecules.

Biological Studies: It is employed in the study of enzyme inhibitors and receptor ligands.

Industrial Applications: Used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 5-Bromomethyl-4,5-dihydro-oxazol-2-ylamine is not clear from the web search results. It is mentioned that it is used for proteomics research, which suggests it may interact with proteins in some way.

Safety and Hazards

For safety and hazards information, it is recommended to refer to the Material Safety Data Sheet (MSDS) of the compound. The MSDS contains information about the potential hazards, safe handling procedures, and emergency measures.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-Bromomethyl-oxazolidin-(2Z)-ylideneamine typically involves the bromination of oxazolidinone derivatives. One common method is the reaction of oxazolidin-2-one with bromomethyl reagents under controlled conditions . The reaction is usually carried out in the presence of a base such as sodium hydroxide or potassium carbonate to facilitate the substitution reaction.

Industrial Production Methods

Industrial production of 5-Bromomethyl-oxazolidin-(2Z)-ylideneamine involves large-scale synthesis using similar bromination techniques. The process is optimized for high yield and purity, often involving continuous flow reactors and advanced purification methods such as recrystallization and chromatography .

Chemical Reactions Analysis

Types of Reactions

5-Bromomethyl-oxazolidin-(2Z)-ylideneamine undergoes various chemical reactions, including:

Substitution Reactions: The bromomethyl group can be substituted with nucleophiles such as amines, thiols, and alcohols.

Oxidation and Reduction: The compound can be oxidized or reduced under specific conditions to form different derivatives.

Cyclization Reactions: It can participate in cyclization reactions to form more complex ring structures.

Common Reagents and Conditions

Substitution Reactions: Common reagents include sodium azide, potassium thiocyanate, and primary amines. Reactions are typically carried out in polar solvents like dimethylformamide (DMF) or dimethyl sulfoxide (DMSO).

Oxidation: Reagents such as hydrogen peroxide or potassium permanganate are used under acidic or basic conditions.

Reduction: Reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are employed.

Major Products Formed

Substitution Products: Various substituted oxazolidinones depending on the nucleophile used.

Oxidation Products: Oxidized derivatives with additional functional groups.

Reduction Products: Reduced forms with altered oxidation states.

Comparison with Similar Compounds

Similar Compounds

• 5-Chloromethyl-oxazolidin-(2Z)-ylideneamine
• 5-Iodomethyl-oxazolidin-(2Z)-ylideneamine
• 5-Methyl-oxazolidin-(2Z)-ylideneamine

Uniqueness

5-Bromomethyl-oxazolidin-(2Z)-ylideneamine is unique due to its bromomethyl group, which imparts distinct reactivity and binding properties. Compared to its chloro and iodo counterparts, the bromomethyl derivative exhibits a balance of reactivity and stability, making it a versatile intermediate in various chemical reactions .